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A deep dive into the strengths and weaknesses of Physics-Informed Neural Networks against

traditional analytical methods for solving ordinary differential equations.

In the landscape of scientific computing and drug development, the accurate solution of

ordinary differential equations (ODEs) is a cornerstone for modeling dynamic systems. While

analytical methods have long been the gold standard for their precision and interpretability, the

advent of machine learning has introduced a powerful new contender: Physics-Informed Neural

Networks (PINNs). This guide provides an objective comparison of these two approaches,

supported by experimental data, to aid researchers, scientists, and drug development

professionals in selecting the optimal method for their specific needs.

Core Concepts: A Tale of Two Methodologies
Analytical solutions represent a closed-form mathematical expression that exactly satisfies the

given ODE. These solutions are derived through established mathematical techniques and

provide a complete and continuous representation of the system's behavior. However, their

applicability is often limited to linear ODEs or those with simple nonlinearities.

Physics-Informed Neural Networks (PINNs), on the other hand, are a class of neural networks

that embed the governing physical laws, described by ODEs, directly into the learning process.

[1][2][3] Instead of relying solely on data, PINNs are trained to minimize a loss function that

includes the residual of the ODE itself.[4][5] This allows them to approximate solutions even in

the absence of extensive training data.[1]
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Quantitative Performance Comparison
The following table summarizes the key performance differences between PINN and analytical

solutions for ODEs based on published experimental data.
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Metric PINN Solutions Analytical Solutions

Supporting

Experimental

Data/Observations

Accuracy

Can achieve high

accuracy, with

performance often

comparable to

traditional numerical

methods, especially

for stiff ODEs when

using advanced

techniques.[6][7]

The benchmark for

accuracy, providing

the exact solution.

For the stiff Prothero-

Robinson ODE

benchmark, PINNs

with random

projections

consistently

outperformed 2-stage

Gauss and 3-stage

Radau Runge-Kutta

solvers in terms of

accuracy for a range

of time steps.[8]

Computational Cost

Training can be

computationally

expensive, particularly

due to the need for

computing high-order

derivatives via

automatic

differentiation.[2][4][9]

However, once

trained, prediction is

very fast.

The cost lies in the

derivation process,

which can be highly

complex and time-

consuming for

intricate ODEs.

Evaluation of the

analytical function is

typically very fast.

For a 2D Taylor-Green

vortex problem, a

PINN required

approximately 32

hours of training to

match the accuracy of

a finite-difference

simulation that took

less than 20 seconds.

[9]
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Applicability

Broadly applicable to

a wide range of linear

and non-linear ODEs,

including those with

complex boundary

conditions and in high-

dimensional spaces.

[1][3] Particularly

useful for inverse

problems.[3][10]

Limited to ODEs for

which an analytical

solution can be

derived. Not all

differential equations

have a closed-form

solution.[11]

PINNs have been

successfully applied to

solve various

engineering tasks,

including heat flow

and fluid dynamics

problems.[10]

Data Requirements

Can be trained with

sparse or noisy data

by leveraging the

physical constraints of

the ODE.[1][2] In

some cases, they can

be trained without any

labeled data.[4][12]

Does not require any

data, as the solution is

derived directly from

the equation.

PINNs can integrate

data-driven

information with

physics-based

knowledge, leading to

more accurate

simulations, especially

when experimental

data is sparse.[1][10]

Stiff ODEs

Standard PINN

methodologies may

struggle with stiff

systems of ODEs.[6]

[13] However,

frameworks combining

PINNs with other

techniques like the

theory of functional

connections (X-TFC)

have shown high

efficiency and

accuracy.[3][6]

Analytical solutions,

when available,

handle stiffness

without issue.

The X-TFC

framework, which

combines PINNs with

functional

connections, has been

shown to be efficient

and robust in solving

stiff chemical kinetic

problems without

requiring artifacts to

reduce stiffness.[6]
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Experimental Protocols: A Glimpse into the
Methodology
The comparative data presented is often derived from studies that follow a structured

experimental protocol:

Problem Definition: A specific ODE, often with a known analytical solution for benchmarking,

is chosen. This can range from simple linear equations to complex, non-linear, and stiff

systems found in chemical kinetics or fluid dynamics.[13]

PINN Implementation:

Network Architecture: A neural network, typically a multi-layer perceptron, is defined. The

architecture (number of hidden layers and neurons per layer) is a critical hyperparameter.

[5]

Loss Function: A composite loss function is constructed. This includes a "physics loss" that

penalizes the network's output for not satisfying the ODE, and a data loss that measures

the discrepancy between the network's prediction and any available initial or boundary

condition data.[4][11][14]

Training: The network is trained by minimizing the total loss function using an optimizer

like Adam or L-BFGS.[4][5] Collocation points are sampled across the domain to enforce

the physics loss.[4]

Analytical Solution: The exact solution to the ODE is derived using standard mathematical

techniques.

Comparison: The PINN's predicted solution is compared against the analytical solution. Key

metrics for comparison include the L2 relative error, mean squared error, and the

computational time required for both training the PINN and evaluating the analytical solution.

[15][16]

Visualizing the Workflows
The distinct approaches of analytical and PINN methodologies for solving ODEs can be

visualized through their respective workflows.
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Analytical Solution Workflow PINN Solution Workflow

Start with ODE

Derive General Solution

Apply Initial/Boundary Conditions

Obtain Exact Analytical Solution

Start with ODE & Initial/Boundary Data

Define Neural Network Architecture

Formulate Loss Function (Physics + Data)

Train Network (Minimize Loss)

Obtain Approximate Solution

Click to download full resolution via product page

Caption: Workflows for analytical and PINN-based ODE solutions.

Signaling Pathways and Logical Relationships
The core logic of a PINN involves a feedback loop where the governing physical equation

informs the training of the neural network.
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PINN Core Logic

Input (e.g., time, space)

Neural Network
(Approximate Solution)

Automatic Differentiation
(Compute Derivatives)

Data Loss
(Initial/Boundary Conditions)

ODE Residual
(Physics Loss)

Total Loss

Optimizer
(Update Network Weights)

Update

Click to download full resolution via product page

Caption: The logical feedback loop within a PINN's training process.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15614678?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion: Choosing the Right Tool for the Job
Both analytical and PINN-based approaches offer distinct advantages and are suited for

different scenarios.

Choose analytical solutions when:

An exact, closed-form solution is required.

The governing ODE is linear or has a known solution method.

Interpretability of the solution's functional form is paramount.

Choose PINN solutions when:

No analytical solution exists for the ODE.

The problem involves complex, non-linear dynamics.

You are working with sparse or noisy data and want to leverage the underlying physics.

The problem is high-dimensional, where traditional numerical methods face the "curse of

dimensionality."[17]

You need to solve inverse problems, such as parameter estimation.[3]

While PINNs present challenges, such as the computational cost of training and the potential

for training difficulties, their flexibility and broad applicability make them a powerful tool in the

arsenal of researchers and scientists.[2][9] As research in this area continues, the performance

and ease of use of PINNs are expected to improve, further solidifying their role in scientific

computing and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://isscongress.com/index.php/kongre/article/download/37/36/35
https://www.mathworks.com/discovery/physics-informed-neural-networks.html
https://en.wikipedia.org/wiki/Physics-informed_neural_networks
https://medium.com/@souvikat/solving-differential-equations-with-physics-informed-neural-networks-pinns-a-mild-introduction-5570634149b8
https://www.youtube.com/watch?v=gXv1SGoL04c
https://pubmed.ncbi.nlm.nih.gov/35778155/
https://pubmed.ncbi.nlm.nih.gov/35778155/
https://www.themoonlight.io/en/review/stability-analysis-of-physics-informed-neural-networks-for-stiff-linear-differential-equations
https://www.researchgate.net/figure/Numerical-approximation-accuracy-and-computational-cost-for-the-stiff-Prothero-Robinson_fig1_383494615
https://proceedings.scipy.org/articles/majora-212e5952-005
https://www.researchgate.net/publication/366329786_Physics-informed_neural_networks_for_data-driven_simulation_Advantages_limitations_and_opportunities
https://www.mathworks.com/help/deeplearning/ug/solve-odes-using-a-neural-network.html
https://www.researchgate.net/figure/Comparison-of-the-physics-informed-neural-network-PINN-and-analytical-solutions-of-the_fig1_352744049
https://pubs.aip.org/aip/cha/article/32/6/063107/2835794/Physics-informed-neural-networks-and-functional
https://github.com/AmerFarea/ODE-PINN
https://www.proceedings.com/content/079/079017-2442open.pdf
https://arxiv.org/html/2408.10011v1
https://arxiv.org/html/2408.11077v4
https://arxiv.org/html/2408.11077v4
https://www.benchchem.com/product/b15614678#pinn-solutions-versus-analytical-solutions-for-odes
https://www.benchchem.com/product/b15614678#pinn-solutions-versus-analytical-solutions-for-odes
https://www.benchchem.com/product/b15614678#pinn-solutions-versus-analytical-solutions-for-odes
https://www.benchchem.com/product/b15614678#pinn-solutions-versus-analytical-solutions-for-odes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15614678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

